Cas no 229184-98-9 ((3Ar,3a'R,8aS,8a'S)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole))

• Product Name: (3Ar,3a'R,8aS,8a'S)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
• CAS No: 229184-98-9
• MF: C₂₃H₂₀N₂O₂
• MW: 356.4171
• MDL: MFCD32641142
• CID: 4467104
• PubChem ID: 11245230
• Update Time: 2025-10-29

(3Ar,3a'R,8aS,8a'S)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) Chemical and Physical Properties

Names and Identifiers

• (3aR,3a'R,8aS,8a'S)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)
• Dimer-Bildung
• 2,2'-Cyclopropylidenebis(3abeta,8abeta-dihydro-8H-indeno[1,2-d]oxazole)
• NSC-818113
• (3aR,3a'R,8aS,8a'S)-2,2'-(cyclopropane-1,1-diyl)bis(3a,8a-dihydro-8H-indeno[1,2-d]oxazole)
• (3aS,8bR)-2-[1-[(3aS,8bR)-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazol-2-yl]cyclopropyl]-4,8b-dihydro-3aH-indeno[1,2-d][1,3]oxazole
• 229184-98-9
• BS-46792
• SCHEMBL11993133
• 8H-Indeno[1,2-d]oxazole, 2,2'-cyclopropylidenebis[3a,8a-dihydro-,(3aR,3'aR,8aS,8'a'S)-
• (3aR,?3'aR,?8aS,?8'a'S)?-2,?2'-?Cyclopropylidenebis[?3a,?8a-?dihydro-8H-?Indeno[1,?2-?d]?oxazole]
• (3AR,3'AR,8AS,8'A'S)-2,2'-CYCLOPROPYLIDENEBIS[3A,8A-DIHYDRO-8H-INDENO[1,2-D]OXAZOLE]
• AKOS040767952
• CS-0087527
• (3aR,8aS)-2-{1-[(3aR,8aS)-3aH,8H,8aH-indeno[1,2-d][1,3]oxazol-2-yl]cyclopropyl}-3aH,8H,8aH-indeno[1,2-d][1,3]oxazole
• (3aS,8bR)-2-[1-[(3aS,8bR)-4,8b-dihydro-3aH-indeno[1,2-d]oxazol-2-yl]cyclopropyl]-4,8b-dihydro-3aH-indeno[1,2-d]oxazole
• NSC818113
• E73814
• (3Ar,3a'R,8aS,8a'S)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)

• MDL： MFCD32641142
• Inchi： 1S/C23H20N2O2/c1-3-7-15-13(5-1)11-17-19(15)24-21(26-17)23(9-10-23)22-25-20-16-8-4-2-6-14(16)12-18(20)27-22/h1-8,17-20H,9-12H2/t17-,18-,19+,20+/m0/s1
• InChI Key： QFXUVUBVPPOPQZ-VNTMZGSJSA-N
• SMILES： O1[C@@]2([H])C([H])([H])C3=C([H])C([H])=C([H])C([H])=C3[C@@]2([H])N=C1C1(C2=N[C@]3([H])C4=C([H])C([H])=C([H])C([H])=C4C([H])([H])[C@]3([H])O2)C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 356.152477885 g/mol
• Monoisotopic Mass: 356.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.2
• Molecular Weight: 356.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (3Ar,3a'R,8aS,8a'S)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole)

Introduction to (3Ar,3a'R,8aS,8a'S)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) and Its Significance in Modern Chemical Biology

Compound with the CAS number 229184-98-9 and the systematic name (3Ar,3a'R,8aS,8a'S)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) represents a fascinating molecule in the realm of chemical biology. This compound has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The intricate architecture of this molecule, characterized by its cyclopropane bridge and indeno[1,2-d]oxazole moiety, makes it a promising candidate for further exploration in various biological pathways.

The cyclopropane ring is a key structural element in this compound, known for its high reactivity and ability to engage in specific interactions with biological targets. The presence of two such rings linked by a central diyl unit enhances the compound's potential to modulate biological processes. This structural motif has been widely studied for its ability to influence enzyme activity and receptor binding, making it a valuable scaffold for drug design.

The indeno[1,2-d]oxazole core is another critical component of this molecule. This heterocyclic system is known for its stability and versatility in forming complex structures with biological relevance. Research has shown that indeno[1,2-d]oxazoles can exhibit significant pharmacological activity by interacting with various cellular targets. The specific stereochemistry of the molecule, denoted by the (3Ar,3a'R,8aS,8a'S) configuration, further refines its potential as a therapeutic agent by ensuring optimal binding affinity and selectivity.

Recent advancements in chemical biology have highlighted the importance of stereochemistry in drug design. The precise arrangement of atoms in this compound not only influences its chemical properties but also determines its biological efficacy. Studies have demonstrated that subtle changes in stereochemistry can significantly alter the pharmacokinetic and pharmacodynamic profiles of molecules. This underscores the need for meticulous structural design and optimization in the development of new drugs.

The cyclopropane bridge in (3Ar,3a'R,8aS,8a'S)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) is particularly noteworthy for its ability to induce conformational changes in biological targets. This feature has been exploited in various drug development strategies to enhance binding affinity and improve therapeutic outcomes. The diyl linkage between the two cyclopropane units further stabilizes the molecule while allowing for flexibility necessary for effective interactions with biological receptors.

In the context of modern pharmaceutical research, this compound exemplifies the growing trend towards rational drug design. By leveraging computational methods and high-throughput screening techniques, researchers can systematically explore the structural space of potential drug candidates. The unique properties of (3Ar,3a'R,8aS,8a'S)-2,2'-(Cyclopropane-1,1-diyl)bis(8,8a-dihydro-3aH-indeno[1,2-d]oxazole) make it an attractive model for studying structure-activity relationships (SARs). Such studies are crucial for understanding how molecular structure influences biological function and for identifying new therapeutic targets.

The indeno[1,2-d]oxazole moiety has been implicated in various biological processes due to its ability to modulate enzyme activity and receptor signaling. Recent research has revealed that this scaffold can interact with a wide range of targets involved in inflammation、cancer、and neurodegenerative diseases. The stereochemical configuration of this compound ensures that it can effectively engage with these targets while minimizing off-target effects. This specificity is essential for developing drugs with high efficacy and low toxicity.

The cyclopropane ring is known for its unique electronic properties，which contribute to the overall reactivity of the molecule. In biological systems，cyclopropanes can undergo ring-opening reactions that lead to the formation of new chemical bonds。This reactivity has been exploited in drug design to create molecules that can undergo post-biological modifications，enhancing their therapeutic potential。The presence of two cyclopropane units in (3Ar，3a'R，8aS，8a'S)-2，2'-(Cyclopropane-1，1-diyl)bis(8，8a-dihydro-3aH-indeno[1，2-d]oxazole) further amplifies these effects，making it a versatile tool for exploring novel chemical biology applications。

Advances in synthetic chemistry have enabled researchers to construct increasingly complex molecules like (3Ar，3a'R，8aS，8a'S)-2，2'-(Cyclopropane-1，1-diyl)bis(8，8a-dihydro-3aH-indeno[1，2-d]oxazole)。These techniques have made it possible to incorporate multiple stereocenters into a single molecule with high precision。The stereochemical integrity of this compound is crucial for its biological activity，as even minor deviations can significantly impact its efficacy。This highlights the importance of advanced synthetic methodologies in developing next-generation pharmaceuticals。

The growing interest in natural product-inspired drug design has also contributed to the study of compounds like (3Ar，3а'R،8аS،8а'S)-2،2'-(Cyclopropane-1，1-diyl)bis(8،8а-dihydro-3аH-indeno[1،2-d]oxazole)。Many natural products contain complex heterocyclic systems that have evolved over millions of years to exhibit specific biological activities。By mimicking these structures，researchers can develop novel molecules with enhanced therapeutic potential。The indeno[1،2-d]oxazole core is one such example，and its incorporation into synthetic molecules has led to several promising drug candidates.

The future prospects of (3Ar،3а'R،8аS،8а'S)-2،2'-(Cyclopropane-1،1-diyl)bis(8،8а-dihydro-3аH-indeno[1،2-d]oxazole) are vast。As our understanding of biological systems continues to grow，new applications for this compound are likely to emerge。Ongoing research aims to explore its potential in treating various diseases and disorders by modulating key biological pathways。The combination of computational modeling、high-throughput screening、and traditional wet chemistry will be essential in realizing these goals。